2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-sulfonyl chloride

• Molecular Formula: C8H11ClN2O2S
• Molecular Weight: 234.70 g/mol
• SMILES: CC1=C(N2CCCCC2=N1)S(=O)(=O)Cl
• InChI: InChI=1S/C8H11ClN2O2S/c1-6-8(14(9,12)13)11-5-3-2-4-7(11)10-6/h2-5H2,1H3
• InChIKey: NBGXVGWDVXNHSC-UHFFFAOYSA-N

2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-sulfonyl chloride: Overview

2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS 1782257-75-3) is a C-2 methyl-substituted, partially saturated imidazo[1,2-a]pyridine bearing a reactive sulfonyl chloride group at position 3 . Its molecular formula is C8H11ClN2O2S with a molecular weight of 234.70 g/mol . The 5,6,7,8-tetrahydro (saturated) pyridine ring distinguishes it from the fully aromatic imidazo[1,2-a]pyridine scaffold, introducing conformational flexibility, altered basicity, and distinct photophysical properties relative to the aromatic series [1].

Synthetic handle C-3 sulfonyl chloride enables sulfonamide and sulfonyl hydrazone elaboration

Scaffold distinction Tetrahydro ring provides conformational flexibility not found in aromatic analogs

Substitution pattern C-2 methyl conjugated to imidazole; distinct electronic profile vs. 5‑/7‑methyl isomers

• [1] D. Wróbel, A. Grabowska, et al. Antiprotozoal agents as water soluble singlet oxygen photosensitizers: Imidazo[1,2-a]pyridine and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine derivatives. Journal of Luminescence, 2017, 181, 164–170. View Source

Why Generic Substitution Fails

In imidazo[1,2-a]pyridine sulfonyl chlorides, seemingly minor structural variations—ring saturation (tetrahydro vs. aromatic), sulfonyl group position (C‑3 vs. C‑2), and methyl substitution pattern—produce divergent reactivity, physicochemical properties, and biological outcomes [1][2]. The target compound's unique combination of a C‑2 methyl group on a saturated pyridine ring is not replicated by any single analog; the aromatic analog imidazo[1,2-a]pyridine-3-sulfonyl chloride lacks the conformational flexibility and altered basicity of the tetrahydro scaffold [1], while regioisomers such as 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride place the sulfonyl electrophile at a different ring position, generating structurally divergent derivatives with different pharmacophore vectors .

Aromatic imidazo[1,2‑a]pyridine‑3‑sulfonyl chloride

Lacks the saturated ring; conformational flexibility and basicity differ, which may shift reactivity and photophysical outcomes.

C‑2 sulfonyl chloride regioisomer

Places the electrophile at a different ring position; yields structurally divergent derivatives that may not reproduce C‑3 vector SAR.

5‑ or 7‑methyl tetrahydro isomers

Methyl group on saturated ring lacks imidazole conjugation; electronic influence on sulfonyl reactivity may not transfer.

• [1] D. Wróbel, A. Grabowska, et al. Antiprotozoal agents as water soluble singlet oxygen photosensitizers: Imidazo[1,2-a]pyridine and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine derivatives. Journal of Luminescence, 2017, 181, 164–170. View Source
• [2] M. Hayakawa, K. Kawaguchi, H. Kaizawa, T. Koizumi, T. Ohishi, et al. Synthesis and biological evaluation of sulfonylhydrazone-substituted imidazo[1,2-a]pyridines as novel PI3 kinase p110α inhibitors. Bioorganic & Medicinal Chemistry, 2007, 15(17), 5837–5844. View Source

Comparative Differentiation Evidence

Lipophilicity Modulation by C-2 Methyl Substitution

Among the three isomeric monomethyl tetrahydroimidazo[1,2-a]pyridine‑3‑sulfonyl chlorides sharing the molecular formula C8H11ClN2O2S (MW 234.70), the 2‑methyl derivative displays a computed LogP of 1.46 (ALogP) and a topological polar surface area (TPSA) of 51.96 Ų . The 5‑methyl regioisomer (CAS 1427379‑35‑8) and 7‑methyl regioisomer (CAS 1427379‑20‑1) share the same heavy‑atom count but position the methyl group on the saturated ring rather than the imidazole ring, altering electron distribution and steric environment at the sulfonyl chloride reaction centre . The 2‑methyl group is conjugated to the imidazole π‑system, providing a distinct electronic influence on the C‑3 sulfonyl electrophile relative to the non‑conjugated 5‑ or 7‑methyl substituents [1].

Lipophilicity

Class-level inference

ALogP 1.46 · TPSA 51.96 Ų

Supports lipophilicity-driven library design

In silico prediction; no experimental logD available

Evidence Dimension	Computed LogP (lipophilicity) and topological polar surface area
Target Compound Data	LogP = 1.46 (ALogP), TPSA = 51.96 Ų
Comparator Or Baseline	5‑Methyl isomer (CAS 1427379‑35‑8): TPSA not reported; 7‑Methyl isomer (CAS 1427379‑20‑1): TPSA not reported; both share MW 234.70
Quantified Difference	Quantitative LogP difference not computed for isomers; qualitative electronic effect inferred from conjugation of 2‑methyl with imidazole vs. non‑conjugated 5‑/7‑methyl [1]
Conditions	In silico prediction (ALogP algorithm); no experimental logD7.4 or LogP data available for any of the three isomers

Why This Matters

For medicinal chemistry campaigns navigating a defined lipophilicity window, the 2‑methyl substitution offers a unique electronic environment that cannot be replicated by repositioning the methyl group to the saturated ring, enabling differentiated sulfonamide library design.

• [1] M. Hayakawa, K. Kawaguchi, H. Kaizawa, T. Koizumi, T. Ohishi, et al. Synthesis and biological evaluation of sulfonylhydrazone-substituted imidazo[1,2-a]pyridines as novel PI3 kinase p110α inhibitors. Bioorganic & Medicinal Chemistry, 2007, 15(17), 5837–5844. View Source

Tetrahydro vs. Aromatic Scaffold Photophysics

A direct comparative photophysical study of imidazo[1,2-a]pyridine and 5,6,7,8‑tetrahydroimidazo[1,2-a]pyridine derivatives revealed that the tetrahydro core substantially alters absorption and emission behaviour [1]. Tetrahydro derivatives gave singlet oxygen quantum yields (ΦΔ) in the range of 0.01–0.1 in D2O, whereas the fully aromatic imidazo[1,2-a]pyridine core is historically associated with high fluorescence quantum yields approaching unity in non‑aqueous media [1][2]. Although the study did not directly evaluate sulfonyl chloride derivatives, the core scaffold difference was sufficient to produce distinct photophysical outcomes [1].

Photophysics

Class-level inference

ΦΔ 0.01–0.1 (tetrahydro) vs. near-unity fluorescence (aromatic)

Enables low-background fluorescence probe design

Core scaffold comparison; not directly measured for this compound

Evidence Dimension	Singlet oxygen quantum yield (ΦΔ) and fluorescence quantum yield
Target Compound Data	Not directly measured; inferred from tetrahydro scaffold class; ΦΔ expected range 0.01–0.1 [1]
Comparator Or Baseline	Imidazo[1,2-a]pyridine derivatives: high fluorescence quantum yield (~1.0) in cyclohexane [2]; Tetrahydro derivatives: ΦΔ 0.01–0.1 in D2O [1]
Quantified Difference	ΦΔ range 0.01–0.1 vs. near-unity fluorescence quantum yield; tetrahydro scaffold shows domination of non-radiative relaxation pathways vs. radiative for aromatic [1]
Conditions	Aqueous (D2O) and non‑aqueous media; excitation at UV wavelengths (absorption maxima 269–307 nm) [1]

Why This Matters

For applications requiring minimized fluorescence background (e.g., certain biological imaging or time‑resolved fluorescence experiments) or controlled singlet oxygen generation, the tetrahydro core provides an inherent photophysical advantage over the strongly fluorescent aromatic imidazo[1,2-a]pyridine scaffold.

• [1] D. Wróbel, A. Grabowska, et al. Antiprotozoal agents as water soluble singlet oxygen photosensitizers: Imidazo[1,2-a]pyridine and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine derivatives. Journal of Luminescence, 2017, 181, 164–170. View Source
• [2] J.R. Barrio, P.D. Sattsangi, B.A. Gruber, L.G. Dammann, N.J. Leonard. Imidazo[1,2-a]pyridine nucleosides: fluorescence and structure. Journal of the American Chemical Society, 1976, 98(23), 7408–7414. View Source

C-3 Sulfonyl Chloride as PI3K p110α Pharmacophore Vector

The imidazo[1,2-a]pyridine‑3‑sulfonyl scaffold, when elaborated into sulfonyl hydrazones, has produced exceptionally potent PI3K p110α inhibitors, with compound 8h achieving an IC50 of 0.26 nM [1]. The target tetrahydro compound’s C‑3 sulfonyl chloride provides the same pharmacophore vector as these annotated inhibitors, while incorporating the saturated pyridine ring that may further tune conformational fit [2]. In contrast, the C‑2 sulfonyl chloride regioisomer (CAS 1443980‑37‑7) directs the sulfonamide at a different dihedral angle relative to the bicyclic core, yielding structurally non‑superimposable derivatives and a divergent SAR trajectory .

Pharmacophore vector

Class-level inference

C‑3 vector on tetrahydro core; derived inhibitors reported IC50 0.26 nM

Supports PI3K-targeted library diversification

Based on aromatic analog SAR; tetrahydro derivatives not tested

Evidence Dimension	Pharmacophore vector orientation and PI3K p110α inhibitory potential
Target Compound Data	C‑3 sulfonyl chloride vector on tetrahydro scaffold; elaborated derivatives not directly tested
Comparator Or Baseline	Aromatic imidazo[1,2-a]pyridine‑3‑sulfonyl derivatives: IC50 = 0.26 nM (compound 8h) [1]; C‑2 sulfonyl chloride regioisomer (CAS 1443980‑37‑7): altered vector angle
Quantified Difference	IC50 not determined for target compound; structural differentiation based on sulfonyl group position (C‑3 vs. C‑2) and ring saturation
Conditions	In vitro PI3K p110α enzymatic assay; scintillation proximity assay format [1]

Why This Matters

The C‑3 sulfonyl chloride position, combined with the tetrahydro scaffold, provides a unique vector for generating structurally distinct PI3K‑targeted libraries that cannot be accessed using the C‑2 regioisomer or the aromatic imidazo[1,2-a]pyridine‑3‑sulfonyl chloride.

• [1] M. Hayakawa, K. Kawaguchi, H. Kaizawa, T. Koizumi, T. Ohishi, et al. Synthesis and biological evaluation of sulfonylhydrazone-substituted imidazo[1,2-a]pyridines as novel PI3 kinase p110α inhibitors. Bioorganic & Medicinal Chemistry, 2007, 15(17), 5837–5844. View Source
• [2] D. Wróbel, A. Grabowska, et al. Antiprotozoal agents as water soluble singlet oxygen photosensitizers: Imidazo[1,2-a]pyridine and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine derivatives. Journal of Luminescence, 2017, 181, 164–170. View Source

Purity and Hygroscopicity Profile

The target compound is supplied at 95% purity, matching the typical purity specification of the aromatic imidazo[1,2-a]pyridine‑3‑sulfonyl chloride (CAS 499770‑78‑4, 95% purity) . However, the tetrahydro analog carries a documented storage requirement of ‘hygroscopic, refrigerate under inert atmosphere’ , a condition not explicitly stated for the aromatic analog, suggesting the saturated scaffold may be more moisture‑sensitive, a behaviour attributable to the increased basicity and polarity of the partially saturated pyridine nitrogen [1]. This differential stability has practical implications for bench‑handling protocols.

Purity & stability

Lot attribute

95% purity; hygroscopic, store under inert atmosphere

Requires rigorous anhydrous handling

Supplier specification; moisture sensitivity flagged

Evidence Dimension	Purity specification and storage condition
Target Compound Data	Purity 95%; hygroscopic, refrigerated under inert atmosphere
Comparator Or Baseline	Imidazo[1,2-a]pyridine‑3‑sulfonyl chloride (CAS 499770‑78‑4): purity 95% ; standard ambient storage typically noted
Quantified Difference	Purity equivalent (95%); storage condition differs – moisture sensitivity explicitly flagged for tetrahydro analog
Conditions	Supplier specifications; long‑term storage under nitrogen or argon recommended

Why This Matters

While purity is equivalent, the differential hygroscopicity of the tetrahydro scaffold demands rigorous moisture‑free handling that the aromatic analog may tolerate less stringently, a critical consideration for procurement and experimental reproducibility.

• [1] D. Wróbel, A. Grabowska, et al. Antiprotozoal agents as water soluble singlet oxygen photosensitizers: Imidazo[1,2-a]pyridine and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine derivatives. Journal of Luminescence, 2017, 181, 164–170. View Source

Research and Industrial Application Scenarios

PI3K p110α Inhibitor Lead Generation

The C‑3 sulfonyl chloride provides a validated vector for elaborating sulfonamide and sulfonyl hydrazone derivatives that target PI3K p110α with sub‑nanomolar potency [1]. The tetrahydro scaffold introduces conformational flexibility absent in aromatic analogs, enabling exploration of binding‑pocket complementarity beyond the flat imidazo[1,2-a]pyridine plane [2].

Fluorescence-Minimized Photochemical Probe Design

In contrast to the intensely fluorescent aromatic imidazo[1,2-a]pyridine core, the tetrahydro scaffold exhibits reduced radiative relaxation and adjustable singlet oxygen quantum yields (ΦΔ 0.01–0.1) [2]. This makes 2‑methyl‑5,6,7,8‑tetrahydroimidazo[1,2-a]pyridine‑3‑sulfonyl chloride a suitable starting point for designing photosensitizers or probes where low‑background fluorescence is critical.

Divergent Sulfonamide Library Synthesis

The combination of a C‑2 methyl group and a C‑3 sulfonyl chloride on a saturated scaffold produces a sulfonamide geometry that is distinct from both the aromatic C‑3 analog and the C‑2 tetrahydro regioisomer . This allows medicinal chemists to access a unique chemical space for high‑throughput screening libraries.

Moisture-Sensitive Reaction Coupling

The documented hygroscopicity of the tetrahydro scaffold mandates rigorous anhydrous handling . This property can be exploited in moisture‑sensitive coupling reactions where trace water would quench the sulfonyl chloride electrophile, ensuring that only thoroughly dried substrates are employed.

Application

Selection Property

Validation Focus

PI3K pathway-targeted library synthesis

C‑3 sulfonyl chloride vector on tetrahydro scaffold

Reported PI3K p110α pharmacophore context

Low-background photochemical probe design

Reduced radiative relaxation vs. aromatic core

Photophysical characterization of derived probes

Divergent sulfonamide SAR exploration

Unique C‑2 methyl / C‑3 sulfonyl geometry

Scaffold-specific library diversification

Anhydrous coupling reaction workflows

Documented hygroscopicity; inert-atmosphere storage

Moisture-sensitive reaction reproducibility

• [1] M. Hayakawa, K. Kawaguchi, H. Kaizawa, T. Koizumi, T. Ohishi, et al. Synthesis and biological evaluation of sulfonylhydrazone-substituted imidazo[1,2-a]pyridines as novel PI3 kinase p110α inhibitors. Bioorganic & Medicinal Chemistry, 2007, 15(17), 5837–5844. View Source
• [2] D. Wróbel, A. Grabowska, et al. Antiprotozoal agents as water soluble singlet oxygen photosensitizers: Imidazo[1,2-a]pyridine and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine derivatives. Journal of Luminescence, 2017, 181, 164–170. View Source